Cas no 1805464-94-1 (2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile
• CAS No: 1805464-94-1
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 4885091
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile

• Inchi： 1S/C9H7F3N2/c1-5-6(2-3-13)4-14-8(7(5)10)9(11)12/h4,9H,2H2,1H3
• InChI Key： PGVMMJXHFBZEFN-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CC#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile (CAS No. 1805464-94-1)

The compound 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile (CAS No. 1805464-94-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring difluoromethyl and fluoro substituents, enhances its reactivity and bioavailability, making it a valuable intermediate in modern synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile has surged, driven by their ability to improve metabolic stability and binding affinity in bioactive molecules. This aligns with the growing focus on precision medicine and sustainable agriculture, where such intermediates play a pivotal role. The compound's CAS No. 1805464-94-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the incorporation of difluoromethyl and fluoro groups into the pyridine ring system offers distinct advantages. These modifications can alter electronic properties, lipophilicity, and steric interactions, which are critical for optimizing drug candidates or agrochemicals. The acetonitrile moiety further expands its utility as a building block for heterocyclic transformations, catering to the needs of medicinal chemists and material scientists alike.

The compound's applications extend to catalysis and material science, where its fluorinated framework is leveraged to design advanced functional materials. For instance, its potential use in organic electronics and lithium-ion batteries has garnered attention, as fluorinated compounds often exhibit enhanced thermal and chemical stability. This versatility positions 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile as a key player in interdisciplinary research.

Environmental and regulatory considerations also highlight the importance of this compound. With increasing scrutiny on green chemistry practices, researchers are exploring sustainable synthesis routes for fluorinated intermediates like CAS No. 1805464-94-1. Innovations in catalytic fluorination and solvent-free reactions are being investigated to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-methylpyridine-5-acetonitrile (CAS No. 1805464-94-1) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a sought-after intermediate for researchers aiming to address challenges in drug development, crop protection, and advanced materials. As scientific advancements continue, this compound is poised to remain at the forefront of innovation.